Cas no 1361477-16-8 (3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl
• CAS No: 1361477-16-8
• MF: C₁₃H₆Cl₂F₃NO₂
• MW: 336.093451976776
• CID: 4996478
• Update Time: 2025-06-08

3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3NO2/c14-8-4-7(5-9(15)6-8)10-2-1-3-11(19(20)21)12(10)13(16,17)18/h1-6H
• InChI Key： WJPYQEWZUKANAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1C(F)(F)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8

Additional information on 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl

Professional Introduction to 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl (CAS No. 1361477-16-8)

3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl, with the chemical formula C₁₃H₅Cl₂F₃NO₂, is a significant compound in the field of pharmaceutical and agrochemical research. This biphenyl derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple functional groups, including chloro, nitro, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS No. 1361477-16-8 provides a unique identifier that ensures consistency and accuracy in its documentation and research. This numerical code is essential for databases, regulatory filings, and collaborative studies, facilitating seamless communication among scientists worldwide. The biphenyl core structure is particularly interesting because it offers a rigid aromatic framework that can be modified in numerous ways to achieve specific biological or chemical outcomes.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential as pharmacophores in drug discovery. The electron-withdrawing nature of the nitro group and the electron-donating effects of the chloro and trifluoromethyl groups create a delicate balance that can influence the compound's reactivity and interactions with biological targets. This balance has been exploited in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl is its role as a building block in synthesizing more complex molecules. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications at the chloro or nitro positions can alter the compound's solubility, bioavailability, or binding affinity to specific receptors. Such fine-tuning is crucial for optimizing drug candidates for clinical trials.

The trifluoromethyl group is particularly noteworthy because it is known to enhance metabolic stability and binding affinity in many drug molecules. This feature has made trifluoromethylated compounds attractive candidates for pharmaceutical development. In the case of 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl, the combination of these substituents may contribute to its utility as an intermediate in the synthesis of next-generation therapeutics.

Recent studies have explored the potential of biphenyl derivatives as inhibitors of enzyme-catalyzed reactions relevant to inflammatory and infectious diseases. The structural motif of biphenyl allows for interactions with heme-containing proteins, such as cytochrome P450 enzymes, which play critical roles in drug metabolism. By designing compounds that mimic or modulate these interactions, researchers aim to develop drugs with improved efficacy and reduced side effects.

The synthesis of 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to introduce the desired functional groups at specific positions on the biphenyl core. These synthetic strategies are essential for producing compounds that meet the stringent requirements of modern pharmaceutical research.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals, where biphenyl derivatives have been investigated as leads for developing novel pesticides and herbicides. The structural complexity and functional diversity of these compounds make them valuable tools for crop protection research. By targeting specific biological pathways in pests or weeds, such derivatives can offer sustainable solutions for agricultural challenges.

In conclusion, 3,5-Dichloro-3'-nitro-2'-trifluoromethyl-biphenyl (CAS No. 1361477-16-8) represents a fascinating example of how structural modifications can enhance a molecule's utility in scientific research. Its unique combination of functional groups positions it as a versatile intermediate for synthesizing complex molecules with potential applications in medicine and agriculture. As research continues to uncover new ways to exploit its properties, this compound is likely to remain a cornerstone of innovation in synthetic chemistry.